Cas no 1724-17-0 (Methyl oleanolate)

Methyl oleanolate structure

Product Name:Methyl oleanolate

CAS No:1724-17-0

MF:C₃₁H₅₀O₃

MW:470.726910114288

MDL:MFCD00017382

CID:41889

PubChem ID:92900

Update Time:2025-09-22

Methyl oleanolate Chemical and Physical Properties

Names and Identifiers

- Methyl oleanolate
- Oleanolic acid methyl ester
- Methyl (3beta)-3-hydroxyolean-12-en-28-oate
- 3-Hydroxy-(3β)-olean-12-en-28-oic acid methyl ester
- methyl (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
- OLEANOLIC ACID METHYL ESTER(AS)
- (4aS,6aS,6bR,10S,12aR)-methyl 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- EINECS 217-029-1
- methyl oleanate
- methyl oleanoate
- Oleanolic acid methylester
- Oleanolic acid, methyl ester
- methyl 3-hydroxyolean-12-en-28-oate
- (2R,5S,8R,9S,10S,13R,14S,17R)-2-bromo-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-Methyl10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-Methyl 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- CS-14414
- Oleanolic acid methyl ester; Virgaureagenin B methyl ester
- DTXSID50938142
- BDBM50242287
- AKOS016036260
- NS00047746
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3beta)-
- CHEMBL487412
- 1724-17-0
- CS-M3610
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3b)-
- MFCD00017382
- SCHEMBL2871108
- OLEANOLIC ACID METHYLESTER with HPLC
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3.beta.)-
- A811413
- FO65861
- MDL： MFCD00017382
- Inchi： 1S/C31H50O3/c1-26(2)15-17-31(25(33)34-8)18-16-29(6)20(21(31)19-26)9-10-23-28(5)13-12-24(32)27(3,4)22(28)11-14-30(23,29)7/h9,21-24,32H,10-19H2,1-8H3/t21-,22-,23+,24-,28-,29+,30+,31-/m0/s1
- InChI Key： BTXWOKJOAGWCSN-JBYJGCOVSA-N
- SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)OC)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

Exact Mass: 470.37600
Monoisotopic Mass: 470.37599545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 34
Rotatable Bond Count: 2
Complexity: 900
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 7.8

Experimental Properties

Melting Point: 200-205°C
PSA: 46.53000
LogP: 7.32200

Methyl oleanolate Security Information

Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S22; S36/37/39
Risk Phrases：R36/37/38

Methyl oleanolate Pricemore >>

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TRC	M330138-1mg	Methyl Oleanolate	1724-17-0		1mg	$ 64.00	2023-04-15
TRC	M330138-2mg	Methyl Oleanolate	1724-17-0		2mg	$ 81.00	2023-04-15
TRC	M330138-10mg	Methyl Oleanolate	1724-17-0		10mg	$ 242.00	2023-04-15
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